Cas no 647836-56-4 (1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl- structure
647836-56-4 structure
Product Name:1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl-
CAS No:647836-56-4
MF:C26H25BO2
MW:380.286507368088
CID:417072
PubChem ID:58876147
Update Time:2025-04-19

1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl-
    • 4,4,5,5-tetramethyl-2-(6-naphthalen-2-ylnaphthalen-2-yl)-1,3,2-dioxaborolane
    • 2-([2,2'-Binaphthalen]-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • DTXSID40730470
    • [2,2'-Binaphthalen]-6-ylboronic acid pinacol ester
    • [2,2-BINAPHTHALEN]-6-YLBORONIC ACID PINACOL ESTER
    • 647836-56-4
    • 2-{[2,2'-binaphthalen]-6-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SCHEMBL431713
    • Inchi: 1S/C26H25BO2/c1-25(2)26(3,4)29-27(28-25)24-14-13-22-16-21(11-12-23(22)17-24)20-10-9-18-7-5-6-8-19(18)15-20/h5-17H,1-4H3
    • InChI Key: FNSPLMHDWSEQMJ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3C=C(C4C=CC5C=CC=CC=5C=4)C=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 379.19845
  • Monoisotopic Mass: 380.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl- Pricemore >>

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1,3,2-Dioxaborolane, 2-[2,2'-binaphthalen]-6-yl-4,4,5,5-tetramethyl- Related Literature

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